Cas no 202865-76-7 (2'-bromo-5'-fluoro-4'-methylacetanilide)

2'-Bromo-5'-fluoro-4'-methylacetanilide is a halogenated acetanilide derivative with potential applications in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern, featuring bromo, fluoro, and methyl groups on the aromatic ring, enhances reactivity and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The electron-withdrawing effects of the halogens and the steric influence of the methyl group make it a versatile intermediate for constructing complex heterocycles or functionalized anilines. High purity and stability under standard conditions ensure consistent performance in synthetic workflows. This compound is particularly valuable in medicinal chemistry for modifying pharmacokinetic properties or introducing targeted structural diversity in lead optimization.

2'-bromo-5'-fluoro-4'-methylacetanilide structure

202865-76-7 structure

Product Name:2'-bromo-5'-fluoro-4'-methylacetanilide

CAS No:202865-76-7

MF:C₉H₉BrFNO

MW:246.076265096664

CID:909479

PubChem ID:2773376

Update Time:2025-10-29

2'-bromo-5'-fluoro-4'-methylacetanilide Chemical and Physical Properties

Names and Identifiers

- 2'-bromo-5'-fluoro-4'-methylacetanilide
- 2-BroMo-5-fluoro-4-Methylacetanilide
- N-(2-bromo-5-fluoro-4-methylphenyl)acetamide
- PC7403
- DTXSID40378417
- MFCD00142708
- E72200
- A814394
- 202865-76-7
- SCHEMBL24170460
- CS-0114678
- Acetamide, N-(2-bromo-5-fluoro-4-methylphenyl)-
- N-(2-bromanyl-5-fluoranyl-4-methyl-phenyl)ethanamide
- WS-01595
- Inchi： 1S/C9H9BrFNO/c1-5-3-7(10)9(4-8(5)11)12-6(2)13/h3-4H,1-2H3,(H,12,13)
- InChI Key： CDZJGINMADFXJG-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C(=CC=1NC(C)=O)F

Computed Properties

Exact Mass: 244.98500
Monoisotopic Mass: 244.98515g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.10000
LogP: 2.92800

2'-bromo-5'-fluoro-4'-methylacetanilide Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：

2'-bromo-5'-fluoro-4'-methylacetanilide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1243359-100mg	Acetamide, N-(2-bromo-5-fluoro-4-methylphenyl)-	202865-76-7	96%	100mg	$200	2024-06-07
eNovation Chemicals LLC	Y1243359-250mg	Acetamide, N-(2-bromo-5-fluoro-4-methylphenyl)-	202865-76-7	96%	250mg	$350	2024-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1185318-100mg	N-(2-Bromo-5-fluoro-4-methylphenyl)acetamide	202865-76-7	96%	100mg	￥2040	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1185318-250mg	N-(2-Bromo-5-fluoro-4-methylphenyl)acetamide	202865-76-7	96%	250mg	￥3420	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1185318-1g	N-(2-Bromo-5-fluoro-4-methylphenyl)acetamide	202865-76-7	96%	1g	￥7410	2023-04-15
Aaron	AR00297A-5g	Acetamide, N-(2-bromo-5-fluoro-4-methylphenyl)-	202865-76-7	96%	5g	$1963.00	2025-02-11
eNovation Chemicals LLC	Y1243359-1g	Acetamide, N-(2-bromo-5-fluoro-4-methylphenyl)-	202865-76-7	96%	1g	$745	2024-06-07
Aaron	AR00297A-100mg	Acetamide, N-(2-bromo-5-fluoro-4-methylphenyl)-	202865-76-7	96%	100mg	$162.00	2025-02-11
Aaron	AR00297A-250mg	Acetamide, N-(2-bromo-5-fluoro-4-methylphenyl)-	202865-76-7	96%	250mg	$303.00	2025-02-11
Aaron	AR00297A-500mg	Acetamide, N-(2-bromo-5-fluoro-4-methylphenyl)-	202865-76-7	98%	500mg	$559.00	2023-12-14